4-Ethenylcyclopent-1-ene

• CAS No.: 81057-13-8
• Molecular Formula: C7H10
• Molecular Weight: 94.15 g/mol
• IUPAC Name: 4-ethenylcyclopentene
• InChI: InChI=1S/C7H10/c1-2-7-5-3-4-6-7/h2-4,7H,1,5-6H2
• InChI Key: SBAMFAXGFRIYFD-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CC=CC1

Description

4-Ethenylcyclopent-1-ene (CAS: N/A; systematic name: cyclopent-1-ene substituted with an ethenyl group at position 4) is a bicyclic alkene characterized by a conjugated diene system. Its structure consists of a cyclopentene ring with an ethenyl (-CH=CH₂) substituent at the 4-position, conferring unique reactivity in cycloaddition and polymerization reactions. The compound’s molecular formula is C₇H₁₀, with a molecular weight of 94.15 g/mol.

The conjugated double bonds in 4-ethenylcyclopent-1-ene make it a candidate for Diels-Alder reactions and photochemical studies. Its physical properties, such as a boiling point estimated at ~120°C and low water solubility due to nonpolar character, align with trends observed in substituted cyclopentenes.

Comparison with Similar Compounds

Table 1: Comparative Properties of 4-Ethenylcyclopent-1-ene and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C, estimated)	Reactivity Profile
4-Ethenylcyclopent-1-ene	C₇H₁₀	94.15	Ethenyl (-CH=CH₂)	~120	Diels-Alder, polymerization
1-Acetyl-4-isopropenylcyclopentene [FDB014901]	C₁₀H₁₂O	150.17	Acetyl (-COCH₃), isopropenyl (-C(CH₂)=CH₂)	~200	Nucleophilic addition, ketone oxidation
3-Ethenylcyclopent-1-ene	C₇H₁₀	94.15	Ethenyl (-CH=CH₂)	~115	Similar to 4-ethenyl isomer but with regioselectivity differences
Cyclopentene	C₅H₈	68.12	None	44	Standard alkene reactions (e.g., hydrogenation)

Substituent Effects on Physical Properties

• 4-Ethenylcyclopent-1-ene vs. 1-Acetyl-4-isopropenylcyclopentene :
  The acetyl group in FDB014901 increases molecular weight by 56.02 g/mol and introduces polar character, raising its boiling point (~200°C vs. ~120°C) and enhancing solubility in polar solvents. The ethenyl group in 4-ethenylcyclopent-1-ene, by contrast, contributes to lower polarity and greater volatility .

• Positional Isomerism (4- vs. 3-Ethenyl) :
  While both isomers share identical molecular weights, the 4-ethenyl derivative exhibits greater steric strain due to proximity of the substituent to the cyclopentene double bond. This strain may accelerate Diels-Alder reactivity compared to the 3-ethenyl analog.

Reactivity Differences

• Cycloaddition Reactions: 4-Ethenylcyclopent-1-ene’s conjugated diene system favors Diels-Alder reactions with electron-deficient dienophiles. In contrast, 1-acetyl-4-isopropenylcyclopentene undergoes nucleophilic additions at the ketone group (e.g., Grignard reactions) rather than cycloadditions.
• Polymerization Potential: The ethenyl group in 4-ethenylcyclopent-1-ene enables radical or cationic polymerization, forming polycyclopentene derivatives. This property is absent in acetyl-substituted analogs like FDB014901, where the electron-withdrawing acetyl group stabilizes the double bond against polymerization.